Cas no 652980-10-4 (1H-Pyrazole-5-carboxylic acid,3-chloro-1-(3-chloro-1-oxido-2-pyridinyl)-)

• Product Name: 1H-Pyrazole-5-carboxylic acid,3-chloro-1-(3-chloro-1-oxido-2-pyridinyl)-
• CAS No: 652980-10-4
• MF: C₉H₅Cl₂N₃O₃
• MW: 274.060299634933
• CID: 401137
• Update Time: 2024-01-29

1H-Pyrazole-5-carboxylic acid,3-chloro-1-(3-chloro-1-oxido-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid,3-chloro-1-(3-chloro-1-oxido-2-pyridinyl)-
• 1H-Pyrazole-5-carboxylic acid, 3-chloro-1-(3-chloro-1-oxido-2-pyridinyl)-

• Inchi： 1S/C9H5Cl2N3O3/c10-5-2-1-3-13(17)8(5)14-6(9(15)16)4-7(11)12-14/h1-4H,(H,15,16)
• InChI Key： PBAFUTJRRJNNGM-UHFFFAOYSA-N
• SMILES： N1(C2[N+]([O-])=CC=CC=2Cl)C(C(O)=O)=CC(Cl)=N1

Computed Properties

• Exact Mass: 272.97095

Experimental Properties

• Density: 1.74±0.1 g/cm3(Predicted)
• Boiling Point: 595.0±50.0 °C(Predicted)
• PSA: 82.06
• pka: 2.05±0.36(Predicted)